2-(4-Fluorophenylthio)-6-fluorobenzoic acid

• Molecular Formula: C13H8F2O2S
• Molecular Weight: 266.26 g/mol
• IUPAC Name: 2-fluoro-6-(4-fluorophenyl)sulfanylbenzoic acid
• InChI: InChI=1S/C13H8F2O2S/c14-8-4-6-9(7-5-8)18-11-3-1-2-10(15)12(11)13(16)17/h1-7H,(H,16,17)
• InChI Key: FXRYJABURSLYQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)SC2=CC=C(C=C2)F)C(=O)O)F

Description

2-(4-Fluorophenylthio)-6-fluorobenzoic acid is a useful research compound. Its molecular formula is C13H8F2O2S and its molecular weight is 266.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound 2-[2-(4-fluorophenylthio)-6-fluorophenyl]-4,4-dimethyloxazoline (5.0 g, 15.66 mmol) is added to 310 ml of a 4.5N HCl solution in water and is refluxed overnight. The cooled reaction mixture is extracted twice with ethyl acetate. The extracts are washed with water and then brine and dried over MgSO4 to afford the subtitle compound.